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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B8003736 Get Quote

Disclaimer: Information regarding the thermal decomposition of Calcium Mesoxalate
Trihydrate is not available in the reviewed scientific literature. This guide provides a

comprehensive overview of the thermal decomposition of the closely related compound,

Calcium Oxalate Trihydrate (CaC₂O₄·3H₂O). Due to the structural similarities, this information

may provide valuable insights for researchers, scientists, and drug development professionals.

Introduction
Calcium oxalate exists in three hydrated forms: the monoclinic monohydrate (whewellite), the

tetragonal dihydrate (weddellite), and the triclinic trihydrate (caoxite).[1] The thermal

decomposition of these hydrates, particularly the monohydrate, is a well-studied process and is

often used as a standard for thermogravimetric analysis (TGA) calibration.[1][2] The trihydrate

form, caoxite, is the most hydrated and typically the least stable, readily converting to the

monohydrate.[3] Its thermal decomposition involves a multi-step process of dehydration

followed by the decomposition of the anhydrous salt.

Thermal Decomposition Pathway
The thermal decomposition of calcium oxalate trihydrate proceeds through a series of distinct

stages, each characterized by a specific mass loss corresponding to the evolution of a gaseous

product. The process can be summarized as follows:

Dehydration: The initial stage involves the loss of water molecules to form the anhydrous

calcium oxalate. This dehydration of the trihydrate can occur in one or more steps, ultimately
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leading to the monohydrate and then the anhydrous form.[4][5]

Decomposition to Calcium Carbonate: The anhydrous calcium oxalate then decomposes to

form calcium carbonate and carbon monoxide.[6][7]

Decomposition to Calcium Oxide: In the final stage, calcium carbonate decomposes to

calcium oxide with the release of carbon dioxide.[2][6]

The following diagram illustrates the sequential decomposition pathway of calcium oxalate

trihydrate.
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Caption: Thermal decomposition pathway of Calcium Oxalate Trihydrate.

Quantitative Data
The following tables summarize the quantitative data for the thermal decomposition of calcium

oxalate hydrates. The data is primarily based on studies of the monohydrate and mixed

hydrates, as detailed studies on the pure trihydrate are less common. The dehydration steps of

the trihydrate to the monohydrate are included where data is available.

Table 1: Dehydration Stages of Calcium Oxalate Hydrates

Hydrate
Transformat
ion

Temperatur
e Range
(°C)

Theoretical
Mass Loss
(%)

Observed
Mass Loss
(%)

Technique Reference

CaC₂O₄·3H₂

O →

CaC₂O₄·H₂O

~70 - 170
19.77 (for 2

H₂O)
- DSC [4]

CaC₂O₄·H₂O

→ CaC₂O₄
~100 - 250 12.33 12.30 TGA [6]
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Table 2: Decomposition Stages of Anhydrous Calcium Oxalate

Decomposit
ion Step

Temperatur
e Range
(°C)

Theoretical
Mass Loss
(%)

Observed
Mass Loss
(%)

Technique Reference

CaC₂O₄ →

CaCO₃ + CO
~350 - 550 19.17 18.90 TGA [6]

CaCO₃ →

CaO + CO₂
~600 - 810 30.12 29.93 TGA [6][8]

Table 3: Kinetic Parameters for Dehydration

Transformation
Apparent
Activation Energy
(kJ mol⁻¹)

Technique Reference

Trihydrate →

Monohydrate
68 DSC/TGA [5]

Monohydrate →

Anhydrous
81 DSC/TGA [5]

Experimental Protocols
The characterization of the thermal decomposition of calcium oxalate hydrates is typically

performed using a combination of thermoanalytical techniques.

Thermogravimetric Analysis (TGA)
Thermogravimetric analysis measures the change in mass of a sample as a function of

temperature.[6]

Instrument: A thermogravimetric analyzer equipped with a precision balance and a furnace.

[5][6]
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Sample Preparation: A small amount of the sample (typically 5-25 mg) is placed in a sample

pan (e.g., alumina or platinum).[1][8]

Atmosphere: The analysis is usually conducted under an inert atmosphere, such as nitrogen,

with a constant flow rate (e.g., 20-50 cm³/min).[4][5] An oxidizing atmosphere (air or oxygen)

can be used to study the effect on the decomposition process.[7]

Heating Rate: A constant heating rate is applied, commonly in the range of 10-20 °C/min.[2]

[9]

Data Analysis: The resulting TGA curve plots mass loss against temperature, allowing for the

determination of the temperature ranges and percentage mass loss for each decomposition

step.[10]

Differential Scanning Calorimetry (DSC)
Differential scanning calorimetry measures the difference in heat flow between a sample and a

reference as a function of temperature.

Instrument: A differential scanning calorimeter.[4][5]

Sample Preparation: A small mass of the sample is placed in an open or sealed crucible

(e.g., aluminum).[4]

Atmosphere: An inert purge gas, such as nitrogen, is typically used.[4]

Heating Rate: A controlled linear heating rate is applied.[4]

Data Analysis: The DSC curve shows endothermic or exothermic peaks corresponding to

thermal events like dehydration and decomposition.[5]

Evolved Gas Analysis (EGA)
Evolved gas analysis techniques, such as TGA coupled with mass spectrometry (TGA-MS) or

Fourier-transform infrared spectroscopy (TGA-FTIR), are used to identify the gaseous products

evolved during decomposition.[1][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.mdpi.com/2075-163X/12/1/53
https://www.researchgate.net/publication/284077175_Kinetic_study_of_dehydration_of_calcium_oxalate_trihydrate
https://h-and-m-analytical.com/decomposition-analysis-calcium-oxalate-using-tga/
http://stemed.site/NCSU/CH454/lab2/tga_cah2o4_expmt.pdf
https://air.unimi.it/retrieve/dfa8b9a0-d0c9-748b-e053-3a05fe0a3a96/Caoxite_PostPrint.pdf
https://www.researchgate.net/publication/328847136_Thermal_decomposition_of_calcium_oxalate_beyond_appearances
https://www.s4science.at/wordpress/wp-content/uploads/2018/10/TL8000-TG-IR-Decomposition-Calcium-Oxalate-Monohydrate-Application-Note.pdf
https://pubs.rsc.org/en/content/articlelanding/2020/cp/c9cp06867h
https://h-and-m-analytical.com/decomposition-analysis-calcium-oxalate-using-tga/
http://stemed.site/NCSU/CH454/lab2/tga_cah2o4_expmt.pdf
https://h-and-m-analytical.com/decomposition-analysis-calcium-oxalate-using-tga/
https://h-and-m-analytical.com/decomposition-analysis-calcium-oxalate-using-tga/
https://h-and-m-analytical.com/decomposition-analysis-calcium-oxalate-using-tga/
http://stemed.site/NCSU/CH454/lab2/tga_cah2o4_expmt.pdf
https://www.mdpi.com/2075-163X/12/1/53
https://www.researchgate.net/publication/284077175_Kinetic_study_of_dehydration_of_calcium_oxalate_trihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8003736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: A thermogravimetric analyzer is interfaced with a mass spectrometer or an

FTIR spectrometer.[8]

Procedure: As the sample is heated in the TGA, the evolved gases are transferred to the MS

or FTIR for analysis.[8]

Data Analysis: This provides real-time identification of the gaseous species (e.g., H₂O, CO,

CO₂) released at each decomposition stage.[8]

The following diagram illustrates a typical experimental workflow for the thermal analysis of

calcium oxalate trihydrate.
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Caption: Experimental workflow for thermal analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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